1-(2-methoxybenzyl)-3-(phenylsulfonyl)-2,3-dihydro-1H-imidazo[4,5-b]quinoxaline

• IUPAC Name: 3-(benzenesulfonyl)-1-[(2-methoxyphenyl)methyl]-2H-imidazo[4,5-b]quinoxaline
• InChI: InChI=1S/C23H20N4O3S/c1-30-21-14-8-5-9-17(21)15-26-16-27(31(28,29)18-10-3-2-4-11-18)23-22(26)24-19-12-6-7-13-20(19)25-23/h2-14H,15-16H2,1H3
• InChI Key: IFCXTEDHOXGCCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CN(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol
• CAS No.: 845989-07-3

Description

This compound is a derivative of imidazo[4,5-b]quinoxaline, which is a type of heterocyclic compound. The molecule contains a methoxybenzyl group (an aromatic ring with a methoxy and a benzyl substituent) and a phenylsulfonyl group (a phenyl ring bonded to a sulfonyl group). These groups could potentially influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the methoxybenzyl and phenylsulfonyl groups), a sulfonyl group (SO2), and a nitrogen-containing heterocycle (from the imidazo[4,5-b]quinoxaline part).

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the electron-donating methoxy group, the electron-withdrawing sulfonyl group, and the presence of nitrogen in the heterocyclic ring. For example, the compound might undergo electrophilic aromatic substitution at the methoxybenzyl group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl group and the aromatic rings could impact the compound’s solubility, boiling point, and melting point.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. For example, if the compound shows promising biological activity, future research could focus on optimizing its structure for better efficacy.